Cas no 1870263-33-4 (3-(aminomethyl)-N-(propan-2-yl)azepane-1-carboxamide)

• Product Name: 3-(aminomethyl)-N-(propan-2-yl)azepane-1-carboxamide
• CAS No: 1870263-33-4
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6176235
• PubChem ID: 165846995
• Update Time: 2025-08-05

3-(aminomethyl)-N-(propan-2-yl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1870263-33-4
• 3-(aminomethyl)-N-(propan-2-yl)azepane-1-carboxamide
• EN300-765338

• Inchi： 1S/C11H23N3O/c1-9(2)13-11(15)14-6-4-3-5-10(7-12)8-14/h9-10H,3-8,12H2,1-2H3,(H,13,15)
• InChI Key： YRPOSCMGIWOQFV-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N1CCCCC(CN)C1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(aminomethyl)-N-(propan-2-yl)azepane-1-carboxamide

Introduction to 3-(Aminomethyl)-N-(Propan-2-yl)Azepane-1-Carboxamide (CAS No: 1870263-33-4)

The compound 3-(Aminomethyl)-N-(Propan-2-yl)Azepane-1-Carboxamide, identified by the CAS number 1870263-33-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azepanes, which are seven-membered cyclic amines, and its structure incorporates an aminomethyl group and a propan-2-yl substituent, making it a versatile compound for further functionalization and research.

The synthesis of 3-(Aminomethyl)-N-(Propan-2-yl)Azepane-1-Carboxamide involves advanced organic chemistry techniques, including ring-closing reactions and amide bond formations. Recent studies have highlighted the importance of azepane derivatives in drug design due to their unique pharmacokinetic properties and ability to modulate various biological targets. This compound, in particular, has shown promise in preclinical models for its potential anti-inflammatory and analgesic effects.

One of the key features of 1870263-33-4 is its structural flexibility, which allows for modifications that can enhance its bioavailability and efficacy. Researchers have explored the use of this compound as a precursor for more complex molecules, such as peptide analogs and bioactive agents. Its ability to form stable amide bonds makes it an attractive candidate for medicinal chemistry applications.

In terms of applications, 3-(Aminomethyl)-N-(Propan-2-yl)Azepane-1-Carboxamide has been investigated for its role in enzyme inhibition studies. Recent findings suggest that it may serve as a lead compound for developing inhibitors targeting specific proteases involved in disease pathways. This potential underscores the importance of further research into its mechanism of action and therapeutic potential.

The structural elucidation of this compound has been facilitated by modern analytical techniques such as NMR spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular architecture, confirming the presence of the azepane ring system and the substituents at specific positions. Such detailed characterization is essential for ensuring the purity and identity of the compound in both research and industrial settings.

From an environmental standpoint, understanding the degradation pathways of CAS No: 1870263-33-4 is crucial for assessing its ecological impact. Recent studies have examined its biodegradation under various conditions, revealing that it undergoes microbial transformation through hydrolysis and oxidation mechanisms. These findings contribute to the development of sustainable practices for handling such compounds in industrial processes.

In conclusion, 3-(Aminomethyl)-N-(Propan-2-yl)Azepane-1-Carboxamide, with its unique structure and promising biological properties, represents a valuable addition to the arsenal of compounds available for drug discovery and chemical innovation. Continued research into its synthesis, applications, and environmental behavior will undoubtedly yield further insights into its potential uses across diverse fields.